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Compound of Interest

Compound Name: Sorbic acid, 5-formyl-2-hydroxy-

Cat. No.: B12776469

A Note on Chemical Nomenclature: The initial query for "Sorbic acid, 5-formyl-2-hydroxy-"
does not correspond to a recognized chemical compound in available literature. Sorbic acid is
an unsaturated six-carbon aliphatic chain ((2E,4E)-hexa-2,4-dienoic acid), making the specified
substitution pattern chemically unlikely. It is highly probable that the query intended to refer to a
derivative of salicylic acid. This guide will, therefore, focus on the well-documented compound
5-formyl-2-hydroxybenzoic acid, which aligns with the "5-formyl-2-hydroxy-" substitution pattern
on a benzoic acid backbone.

IUPAC Name and Chemical Structure

The compound of interest is formally recognized under the following IUPAC name and
possesses the corresponding chemical structure.

Preferred IUPAC Name: 5-Formyl-2-hydroxybenzoic acid[1]

Synonyms: 5-Formylsalicylic acid, 2-Hydroxy-5-formylbenzoic acid, 3-Carboxy-4-
hydroxybenzaldehyde[1]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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